Cas no 59293-32-2 (oxolane-3-carbohydrazide)

Oxolane-3-carbohydrazide is a heterocyclic carbohydrazide derivative featuring a tetrahydrofuran (oxolane) ring structure. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive hydrazide functional group, which enables its use as a versatile building block for the preparation of hydrazones, heterocycles, and other derivatives. Its oxolane ring contributes to enhanced solubility and stability in various solvents, making it suitable for applications in medicinal chemistry and material science. The compound's well-defined structure and functional group reactivity facilitate its use in the development of biologically active molecules, catalysts, and polymer modifiers.
oxolane-3-carbohydrazide structure
oxolane-3-carbohydrazide structure
Product Name:oxolane-3-carbohydrazide
CAS No:59293-32-2
MF:C5H10N2O2
MW:130.145101070404
MDL:MFCD06738852
CID:57397
PubChem ID:46942244
Update Time:2025-06-11

oxolane-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • Tetrahydrofuran-3-carbohydrazide
    • oxolane-3-carbohydrazide
    • Tetrahydro-3-furancarboxylic acid hydrazide
    • Tetrahydro-furan-3-carboxylic acid hydrazide
    • Tetrahydrofuran-3-carboxylic acid hydrazide
    • 3-Furoicacid, tetrahydro-, hydrazide (6CI)
    • 3-Tetrahydrofurancarboxylic acid hydrazide
    • DS-6388
    • FT-0726261
    • A832250
    • 59293-32-2
    • 3-Furancarboxylic acid, tetrahydro-, hydrazide
    • AKOS010524066
    • Tetrahydrofuran-3-carboxylicacidhydrazide
    • CS-0054826
    • EN300-94204
    • DQLGPMHNSVSHQZ-UHFFFAOYSA-N
    • MFCD06738852
    • PB34154
    • A1-02703
    • 3-oxolanecarbohydrazide
    • SCHEMBL2828351
    • DTXSID00677574
    • Tetrahydro-furan-3-carboxylic acid hydrazide, AldrichCPR
    • 3-Tetrahydrofuran-Carboxylic Acid Hydrazide
    • DB-072623
    • MDL: MFCD06738852
    • Inchi: 1S/C5H10N2O2/c6-7-5(8)4-1-2-9-3-4/h4H,1-3,6H2,(H,7,8)
    • InChI Key: DQLGPMHNSVSHQZ-UHFFFAOYSA-N
    • SMILES: O1CCC(C(NN)=O)C1

Computed Properties

  • Exact Mass: 130.07400
  • Monoisotopic Mass: 130.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 336.7±31.0 °C at 760 mmHg
  • Flash Point: 157.5±24.8 °C
  • PSA: 64.35000
  • LogP: 0.10400
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

oxolane-3-carbohydrazide Security Information

oxolane-3-carbohydrazide Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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oxolane-3-carbohydrazide Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:59293-32-2)oxolane-3-carbohydrazide
Order Number:A832250
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:26
Price ($):1506.0
Email:sales@amadischem.com

Additional information on oxolane-3-carbohydrazide

Comprehensive Overview of Oxolane-3-carbohydrazide (CAS No. 59293-32-2): Properties, Applications, and Research Insights

Oxolane-3-carbohydrazide (CAS No. 59293-32-2) is a specialized organic compound garnering significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative, featuring a tetrahydrofuran (oxolane) core coupled with a carbohydrazide functional group, exhibits unique reactivity and versatility. Its molecular structure (C5H10N2O2) enables applications ranging from drug intermediates to polymer modifiers, aligning with trending searches like "sustainable chemical synthesis" and "bioactive heterocycles."

Recent studies highlight Oxolane-3-carbohydrazide as a key building block in green chemistry initiatives. Researchers are exploring its role in catalysis and biodegradable material design, addressing popular queries such as "eco-friendly chemical alternatives." The compound’s hydrogen-bonding capacity makes it valuable in crystal engineering, a topic frequently searched in materials science forums.

In pharmaceutical contexts, 59293-32-2 derivatives show promise in enzyme inhibition studies, particularly for antimicrobial and antioxidant applications. This aligns with rising global interest in "novel antibiotic scaffolds" and "oxidative stress therapeutics." Analytical techniques like HPLC and NMR (common search terms among chemists) confirm its high purity (>98%), critical for reproducible research.

The synthesis of Oxolane-3-carbohydrazide often involves microwave-assisted reactions—a trending methodology in "time-efficient synthesis" searches. Patent analyses reveal growing IP activity around its derivatization, particularly for crop protection agents, reflecting agricultural sector demands.

From a commercial perspective, 59293-32-2 suppliers emphasize GMP compliance and scalability, addressing frequent buyer concerns like "bulk specialty chemicals." Regulatory databases confirm its non-hazardous status under standard handling conditions, ensuring broad accessibility.

Ongoing research explores Oxolane-3-carbohydrazide’s potential in energy storage systems, tapping into "next-gen battery materials" search trends. Its electron-donating properties show promise in organic semiconductors, a hot topic in materials science communities.

For analytical chemists, 59293-32-2 serves as a chromatographic reference standard, with MSDS data indicating excellent solubility in polar solvents—a practical detail often queried in lab forums. Thermal analyses (DSC/TGA) reveal stability up to 180°C, relevant for "high-temperature applications" discussions.

The compound’s structure-activity relationships continue to inspire medicinal chemistry studies, particularly in fragment-based drug discovery (a rising PubMed search term). Computational modeling predicts favorable ADMET profiles for its derivatives, addressing pharmaceutical industry pain points.

In material science, Oxolane-3-carbohydrazide’s crosslinking potential enables hydrogel fabrication, connecting to "biomedical polymers" research trends. Recent conference presentations highlight its utility in 3D-printable biomaterials, a rapidly growing niche.

Quality control protocols for 59293-32-2 emphasize residual solvent monitoring, reflecting industry concerns about "ICH Q3C compliance." Leading suppliers provide detailed COAs with GC-MS verification data, meeting rigorous procurement standards.

Emerging applications in corrosion inhibition (linked to "industrial maintenance chemicals" searches) demonstrate the compound’s versatility. Electrochemical studies reveal 90% efficiency in mild steel protection, relevant for infrastructure sustainability debates.

The environmental fate of Oxolane-3-carbohydrazide is under scrutiny via OECD 301 biodegradation tests, responding to "green chemistry metrics" inquiries. Early data suggest moderate persistence, guiding responsible use guidelines.

Academic interest persists in 59293-32-2’s supramolecular chemistry applications, particularly in host-guest systems—a niche but growing research area. X-ray crystallography studies reveal intriguing hydrogen-bonding networks, featured in recent crystallography journal highlights.

Industrial scale-up challenges for Oxolane-3-carbohydrazide production are being addressed through continuous flow chemistry innovations, aligning with "process intensification" manufacturing trends. Pilot plants report 70% yield improvements versus batch methods.

Future research directions may explore 59293-32-2’s potential in CO2 capture technologies, responding to climate change mitigation searches. Preliminary simulations suggest favorable amine-carbamate formation kinetics at moderate temperatures.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:59293-32-2)oxolane-3-carbohydrazide
A832250
Purity:99%
Quantity:5g
Price ($):1506.0
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